N,N-dimethyl-4-(3-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)azetidine-1-carbonyl)benzenesulfonamide

• IUPAC Name: N,N-dimethyl-4-[3-(2-methyl-6-oxopyran-4-yl)oxyazetidine-1-carbonyl]benzenesulfonamide
• InChI: InChI=1S/C18H20N2O6S/c1-12-8-14(9-17(21)25-12)26-15-10-20(11-15)18(22)13-4-6-16(7-5-13)27(23,24)19(2)3/h4-9,15H,10-11H2,1-3H3
• InChI Key: JTVKHEBSOXOWOO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CN(C2)C(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)C
• Molecular Formula: C18H20N2O6S
• Molecular Weight: 392.4 g/mol
• CAS No.: 1787880-01-6

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the azetidine ring, a four-membered ring containing nitrogen, could introduce strain into the molecule, affecting its reactivity.

Scientific Research Applications

Antidiabetic and Antimicrobial Activities

• Antidiabetic Activity : Certain sulfonylurea derivatives, closely related to the chemical structure , have been prepared and evaluated for their hypoglycemic effects, demonstrating antidiabetic activity in biological testing (Soliman, 1979).
• Antimicrobial Activity : Arylazopyrazole pyrimidone compounds, which include structural motifs similar to the specified chemical, have shown efficacy against various bacteria and fungi, indicating their potential as antimicrobial agents (Sarvaiya et al., 2019).

Insecticidal and Antibacterial Potentials

• Insecticidal Activity : Pyrimidine linked pyrazole heterocyclics synthesized by microwave irradiation have been assessed for their insecticidal activity against Pseudococcidae insects, as well as for their antimicrobial potential, showcasing the versatility of compounds within this chemical family (Deohate & Palaspagar, 2020).

Synthesis of Heterocyclic Compounds

• Synthesis of Azole, Pyrimidine, Pyran, and Furan Derivatives : Compounds incorporating the N,N-dimethylaminosulfonyl moiety have been utilized as key intermediates in the synthesis of various heterocyclic structures, demonstrating the chemical's role in facilitating complex organic syntheses (Farag et al., 2011).

Anticancer and Anti-HCV Activities

• Anticancer and Anti-HCV Potential : Derivatives of celecoxib, bearing similarities to the target chemical, have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, highlighting the broad therapeutic potential of compounds in this class (Küçükgüzel et al., 2013).

Anti-Inflammatory and Antimicrobial Agents

• Anti-Inflammatory and Antimicrobial Properties : Some thiazolyl and thiadiazolyl derivatives of 1H-pyrazole, incorporating benzenesulfonamide groups, have been synthesized and shown to possess significant anti-inflammatory and antimicrobial activities, further indicating the utility of benzenesulfonamide derivatives in medicinal chemistry (Bekhit et al., 2008).

Safety and Hazards

The safety and hazards associated with a compound depend on its reactivity, toxicity, and potential for harm to humans and the environment. Without specific information, it’s difficult to provide a detailed analysis of this compound’s safety and hazards.